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Compound of Interest

Compound Name: Chloralose

Cat. No.: B1664795 Get Quote

The following guide provides essential safety and logistical information for the proper handling

and disposal of chloralose, a substance used as a rodenticide, avicide, and laboratory

anesthetic. Adherence to these procedures is critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. Chloralose is toxic if swallowed or

inhaled and is very toxic to aquatic life.[1][2]

Immediate Safety and Handling Protocols
Before handling chloralose, it is imperative to be familiar with the necessary personal

protective equipment (PPE) and safe handling practices to minimize exposure.

Personal Protective Equipment (PPE):

Gloves: Wear synthetic rubber or PVC gloves.[3]

Protective Clothing: A lab coat or coverall is required.[3][4]

Eye Protection: Safety glasses or goggles should be worn.[5]

Respiratory Protection: In case of dust generation, use a NIOSH/MSHA-approved dust

respirator.[4][5]

Handling and Storage:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][6]
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Avoid generating and inhaling dust.[5][6] Minimize all personal contact with the substance.[3]

[4]

Do not eat, drink, or smoke in areas where chloralose is handled.[7]

Wash hands and any exposed skin thoroughly after handling.[3]

Store chloralose in a cool, dry, well-ventilated area in its original, tightly sealed container.[5]

[8]

Keep it away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5][8]

Chloralose Spill Management
Accidental spills must be managed promptly and safely to prevent exposure and environmental

release.

Minor Spills:

Restrict Access: Ensure the spill area is clear of unnecessary personnel.

Ventilate: Ensure adequate ventilation.

Clean-up: Use dry clean-up procedures.[4] Gently sweep or vacuum the spilled material. If

vacuuming, the equipment must be fitted with a HEPA filter.[4]

Dust Suppression: To prevent dust from becoming airborne, you may lightly dampen the

powder with water before sweeping.[4]

Collect Waste: Place the collected chloralose residue and any contaminated absorbent

materials (e.g., sand, vermiculite) into a suitable, clearly labeled container for hazardous

waste disposal.[3][4][5]

Major Spills:

Evacuate: Immediately clear the area of all personnel and move upwind of the spill.[2][4]
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Alert Authorities: Notify your institution's emergency responders or safety office, providing the

location and nature of the hazard.[4]

Prevent Contamination: Prevent the spilled material from entering drains, sewers, or

watercourses.[3][6] If contamination of waterways occurs, the local water authority must be

informed immediately.[3]

Containment: Surround the spill with an inert absorbent material like sand, earth, or

vermiculite to contain it.[3]

Decontamination: After the bulk material has been collected, decontaminate the spill area by

washing with detergent and water. Collect the wash water and absorbent material and place

it in the designated hazardous waste container.[3]

Chloralose Disposal Procedures
Chloralose is classified as a hazardous substance and its waste must be managed

accordingly.[4] Disposal must always comply with local, state, and federal regulations.[4]

Step-by-Step Disposal Guide:

Waste Collection:

Solid Waste: Collect all unused or waste chloralose powder, contaminated PPE (gloves,

coveralls), and spill clean-up materials in a designated, sturdy, and clearly labeled

hazardous waste container.[3][4]

Empty Containers: Empty containers are also considered hazardous waste. The first rinse

of any container that held chloralose must be collected and disposed of as liquid

hazardous waste.[9] Puncture the container to prevent reuse.[4] All labels must be

removed or fully defaced before the rinsed container can be discarded as regular solid

waste.[9]

Waste Storage:

Store hazardous waste containers in a designated satellite accumulation area.[10]

Keep containers securely closed except when adding waste.[9]
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Ensure incompatible wastes are segregated.[9]

Final Disposal:

Never dispose of chloralose waste down the drain, in the regular trash, or by evaporation.

[6][9]

Arrange for waste pickup through your institution's Environmental Health & Safety (EHS)

department or a licensed professional waste disposal service.[4][9]

For specific instructions regarding baits, all remnants and containers should be removed

and disposed of by burning or burial, as per local regulations.[3]

Quantitative Data: Toxicity and Environmental
Hazards
The following table summarizes key quantitative data regarding the toxicity and environmental

impact of chloralose.
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Parameter Value Species Reference

Mammalian Toxicity

Oral LD50 400 mg/kg Rat [4][5]

Oral LD50 32 - 200 mg/kg Mouse [4][5]

Oral LD50 ~500 mg/kg Dog [11]

Avian Toxicity

Oral LD50 31.6 mg/kg Quail [4]

Oral LD50 178 mg/kg Pigeon [4]

Oral LD50 42 mg/kg Duck [4]

Aquatic Toxicity

LC50 (96 hours) 2.4 mg/L Rainbow Trout [11]

Physical Properties

Water Solubility

(15°C)
0.44 g/100mL - [8]

Experimental Protocols
The information presented is derived from Safety Data Sheets (SDS) and environmental safety

reports. These documents do not provide detailed experimental methodologies for the

toxicological (LD50, LC50) data cited. This data is established through standardized testing

protocols required by regulatory bodies for chemical classification and safety assessment.

Chloralose Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

and safe disposal of chloralose in a laboratory setting.
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Start: Handling Chloralose

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Accidental Spill?

Routine Disposal of
Unused Product / Contaminated Items

No Spill

Minor Spill Procedure

Yes (Minor)

Major Spill Procedure

Yes (Major)

Collect Spill Residue &
Contaminated Materials

Place in Labeled
Hazardous Waste Container

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
EHS / Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling, spill response, and disposal of chloralose waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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